Cas no 2228182-71-4 (O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine
• CAS No: 2228182-71-4
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5929696
• PubChem ID: 165970802
• Update Time: 2025-10-30

O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine
• 2228182-71-4
• EN300-1766564
• O-[2-methyl-2-(1-methylpiperidin-4-yl)propyl]hydroxylamine

• Inchi： 1S/C10H22N2O/c1-10(2,8-13-11)9-4-6-12(3)7-5-9/h9H,4-8,11H2,1-3H3
• InChI Key： WQKIPPYBQFYKCM-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1CCN(C)CC1)N

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Additional information on O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine

Introduction to Compound with CAS No. 2228182-71-4 and Product Name: O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine

The compound with the CAS number 2228182-71-4 and the product name O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a hydroxylamine functional group and a piperidine ring, positions it as a promising candidate for further investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel molecular entities that can modulate biological pathways effectively. The compound O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine stands out due to its intricate architecture, which combines a propyl chain with a hydroxylamine moiety and a substituted piperidine ring. This combination of structural elements suggests potential interactions with various biological targets, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its ability to engage with multiple receptors or enzymes simultaneously. This property, known as polypharmacicity, is highly valued in modern drug design as it can lead to more comprehensive therapeutic effects with fewer side effects. The presence of the 1-methylpiperidin-4-yl group in the molecule is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several pharmacological contexts.

Recent studies have highlighted the importance of hydroxylamine derivatives in the development of novel therapeutics. The hydroxylamine functional group is known for its reactivity and ability to participate in hydrogen bonding, which can be crucial for stabilizing interactions within biological systems. The compound O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine leverages these properties to potentially interact with key targets in diseases such as cancer, inflammation, and neurological disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal catalysis and asymmetric hydrogenation, have been employed to achieve the desired molecular structure. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of specific functional groups that are critical for biological activity.

In terms of pharmacological activity, preliminary studies suggest that O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, its interaction with kinases or phosphodiesterases could lead to novel therapeutic strategies for conditions such as chronic pain or autoimmune diseases. Additionally, the compound's ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders.

The potential applications of this compound extend beyond traditional small molecule drugs. Its unique structural features make it an excellent candidate for use as a building block in the development of larger, more complex molecules. By serving as a scaffold, it can be modified further to enhance potency, selectivity, and pharmacokinetic properties. This modular approach is increasingly popular in drug discovery pipelines as it allows for rapid optimization and tailoring of molecular properties.

From a regulatory perspective, the characterization of O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine is essential for ensuring compliance with safety and efficacy standards. Detailed analytical data, including spectroscopic and chromatographic analyses, are required to establish its identity and purity. Furthermore, toxicological studies must be conducted to assess potential side effects before human clinical trials can commence.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how O-2-methyl-2-(1-methylpiperidin-4-yl)propylhydroxylamine interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and metabolic pathways, thereby guiding experimental design and optimizing drug candidates more efficiently.

In conclusion, the compound with CAS number 2228182-71-4 and product name O-2-methyl-2-(1-methylpiperidin-4-y l)prop ylhydrox ylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further investigation in drug development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in addressing some of today's most challenging medical conditions.